N-(2-phenyl-6-imidazo[1,2-a]pyridinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-phenyl-6-imidazo[1,2-a]pyridinyl)acetamide is a member of imidazoles.
Scientific Research Applications
Antitumor Activity
N-(2-phenyl-6-imidazo[1,2-a]pyridinyl)acetamide derivatives have shown promising results in antitumor activity. A study demonstrated that these compounds exhibit significant anticancer activity against SMMC7721 and HCT116 cells, indicating their potential in cancer treatment research (Chen et al., 2022).
Peripheral Benzodiazepine Receptors Study
These compounds are also used in the study of Peripheral Benzodiazepine Receptors (PBR). For instance, imidazo[1,2-a]pyridine derivatives have been utilized as probes for PBR study using Single Photon Emission Computed Tomography (SPECT) (Katsifis et al., 2000).
Crystal Structure and Vibrational Properties
Research on the crystal structure and vibrational properties of these derivatives is also significant. Studies involving N-(8-(3-(3-(tert-butyl)ureido)phenyl)imidazo[1,2-a]pyridin-6-yl)acetamide have provided insights into the molecular structure and the stability of these compounds (Chen et al., 2021).
Radiolabelling and Imaging Studies
Imidazo[1,2-a]pyridine derivatives have been used in radiolabelling for imaging studies. For example, the preparation of [131I]- labelled imidazo [1,2-a]pyridines has been reported for potential imaging applications (Gang, 2006).
Melatonin Receptor Ligands
These compounds have been designed and synthesized as novel classes of melatonin receptor ligands. Research has evaluated their binding affinities to melatonin receptors, showing potential in the study of sleep disorders and circadian rhythms (El Kazzouli et al., 2011).
Copper-Catalyzed Dicarbonylation
The copper-catalyzed dicarbonylation of imidazo[1,2-a]pyridines with N,N-disubstituted acetamide or acetone has been studied, providing a new approach to synthesize carbonyl imidazo[1,2-a]pyridines. These studies contribute to the synthesis of fine chemicals and pharmaceuticals (Wang et al., 2015).
properties
Product Name |
N-(2-phenyl-6-imidazo[1,2-a]pyridinyl)acetamide |
---|---|
Molecular Formula |
C15H13N3O |
Molecular Weight |
251.28g/mol |
IUPAC Name |
N-(2-phenylimidazo[1,2-a]pyridin-6-yl)acetamide |
InChI |
InChI=1S/C15H13N3O/c1-11(19)16-13-7-8-15-17-14(10-18(15)9-13)12-5-3-2-4-6-12/h2-10H,1H3,(H,16,19) |
InChI Key |
TZNJVVXSMGKGMR-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CN2C=C(N=C2C=C1)C3=CC=CC=C3 |
Canonical SMILES |
CC(=O)NC1=CN2C=C(N=C2C=C1)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.